Cas no 773870-27-2 (3-fluoro-4-hydroxy-5-methoxybenzoic acid)

• Product name: 3-fluoro-4-hydroxy-5-methoxybenzoic acid
• CAS No: 773870-27-2
• MF: C₈H₇O₄F
• Molecular Weight: 186.137
• CID: 3164487
• PubChem ID: 55255093

3-fluoro-4-hydroxy-5-methoxybenzoic acid Properties

Names and Identifiers

• FYZDBPSGNQPCMY-UHFFFAOYSA-N
• DB-087942
• SCHEMBL2286383
• 773870-27-2
• 3-fluoro-4-hydroxy-5-methoxybenzoicacid
• AKOS006292207
• 3-fluoro-4-hydroxy-5-methoxybenzoic acid

• Inchi： InChI=1S/C8H7FO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10H,1H3,(H,11,12)
• InChIKey： FYZDBPSGNQPCMY-UHFFFAOYSA-N

Computed Properties

• 精确分子量: 186.03283686g/mol
• 同位素质量: 186.03283686g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 13
• 可旋转化学键数量: 2
• 复杂度: 197
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 66.8Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives